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Compound of Interest

Compound Name:
4-([1,3]Dioxolan-2-ylmethoxy)-

phenylboronic acid

CAS No.: 915402-12-9

Cat. No.: B11883119

Get Quote

Chemical Identity & Core Properties[1][2][3][4][5][6]
[7][8]
This compound is a bifunctional building block featuring a boronic acid moiety (for cross-

coupling) and a dioxolane-protected aldehyde (masked carbonyl). It is primarily used to

introduce a formyl-substituted phenoxy group into complex molecules via Suzuki-Miyaura

coupling, with the aldehyde protected to prevent side reactions.
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Property Detail

Chemical Name 4-(1,3-Dioxolan-2-ylmethoxy)phenylboronic acid

Synonyms

4-(Boronophenoxy)acetaldehyde ethylene

acetal; 4-((1,3-Dioxolan-2-

yl)methoxy)phenylboronic acid

CAS Number
Not Widely Listed (Often synthesized in situ or

supplied as the pinacol ester)

Related CAS

71597-85-8 (4-Hydroxyphenylboronic acid -

Precursor)4360-63-8 (2-Bromomethyl-1,3-

dioxolane - Precursor)864754-09-6 (3-Methoxy

analog pinacol ester)

Molecular Formula C₁₀H₁₃BO₅

Molecular Weight 224.02 g/mol

Structure (HO)₂B-C₆H₄-O-CH₂-(C₃H₅O₂)

Solubility
Soluble in DMSO, Methanol, DMF; sparingly

soluble in water.[1][2][3][4]

Stability

Hygroscopic; Boronic acid moiety is prone to

dehydration (forming boroxines). Acetal group is

acid-sensitive.

Structural Analysis
Boronic Acid (-B(OH)₂): Located at the para position. Acts as the nucleophilic partner in

Palladium-catalyzed cross-coupling.

Ether Linkage (-O-CH₂-): Provides a stable spacer between the aromatic ring and the

protected carbonyl.

Dioxolane Ring: A cyclic acetal protecting group for the aldehyde. It remains stable under

basic conditions (Suzuki coupling) but can be hydrolyzed to the aldehyde using aqueous

acid.
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Synthesis & Manufacturing
Since the specific CAS for the acid is rare in commercial catalogs, it is standard practice to

synthesize it from 4-hydroxyphenylboronic acid (or its pinacol ester) and 2-bromomethyl-1,3-

dioxolane.

Reaction Mechanism
The synthesis involves a Williamson Ether Synthesis. The phenolic hydroxyl group is

deprotonated by a base to form a phenoxide, which then performs an Sₙ2 attack on the alkyl

bromide.
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Figure 1: Synthetic pathway via Williamson Ether Synthesis.

Step-by-Step Protocol (Laboratory Scale)
Reagents:

4-Hydroxyphenylboronic acid pinacol ester (1.0 equiv) — Using the ester prevents

protodeboronation.

2-Bromomethyl-1,3-dioxolane (1.2 equiv).[4]

Potassium Carbonate (K₂CO₃) (2.0 equiv).

Potassium Iodide (KI) (0.1 equiv) — Catalyst (Finkelstein reaction).

Solvent: DMF (Dimethylformamide) or Acetonitrile.
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Procedure:

Dissolution: Dissolve the boronic ester and 2-bromomethyl-1,3-dioxolane in dry DMF

under N₂ atmosphere.

Base Addition: Add K₂CO₃ and catalytic KI.

Heating: Heat the mixture to 80–90°C for 12–16 hours. Monitor by TLC or LC-MS.

Work-up: Cool to room temperature. Dilute with water and extract with Ethyl Acetate

(EtOAc).[5][3] Wash organic layer with brine to remove DMF.

Purification: Dry over Na₂SO₄, concentrate, and purify via silica gel flash chromatography

(Hexane/EtOAc gradient).

Hydrolysis (Optional): If the free boronic acid is required, treat the ester with

NaIO₄/NH₄OAc in Acetone/Water, though the pinacol ester is often used directly.

Applications & Reactivity
A. Suzuki-Miyaura Cross-Coupling
The primary application is the attachment of the -(O-CH₂-CHO) motif to aryl halides. The

dioxolane group is orthogonal to the coupling conditions (Pd catalyst, base, heat), remaining

intact while the C-C bond forms.

B. Post-Coupling Deprotection
After coupling, the dioxolane ring is hydrolyzed to reveal the aldehyde, which can then

undergo:

Reductive amination.

Wittig olefination.

Oxidation to carboxylic acid.
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Figure 2: Application workflow from coupling to deprotection.

Handling, Stability & Safety
Storage Conditions

Temperature: Store at 2–8°C.

Atmosphere: Hygroscopic. Store under inert gas (Argon/Nitrogen) if possible to prevent

protodeboronation.

Container: Tightly sealed glass vial; avoid prolonged exposure to moisture.

Safety Profile (GHS Classification)
Signal Word: Warning
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Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

PPE: Wear nitrile gloves, safety goggles, and work in a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Phone: (601) 213-4426
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